Cas no 1076225-23-4 (4-(1-Cyclohexen-1-yl)-2-(trifluoromethyl)benzonitrile)

• Product Name: 4-(1-Cyclohexen-1-yl)-2-(trifluoromethyl)benzonitrile
• CAS No: 1076225-23-4
• MF: C₁₄H₁₂F₃N
• MW: 251.246994018555
• CID: 6627040
• Update Time: 2026-03-12

4-(1-Cyclohexen-1-yl)-2-(trifluoromethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-(1-cyclohexen-1-yl)-2-(trifluoromethyl)-
• 4-(1-Cyclohexen-1-yl)-2-(trifluoromethyl)benzonitrile

• Inchi： 1S/C14H12F3N/c15-14(16,17)13-8-11(6-7-12(13)9-18)10-4-2-1-3-5-10/h4,6-8H,1-3,5H2
• InChI Key： LSNOSJSXVOBRQE-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(C2CCCCC=2)C=C1C(F)(F)F

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 334.8±42.0 °C(Predicted)

Additional information on 4-(1-Cyclohexen-1-yl)-2-(trifluoromethyl)benzonitrile

4-(1-Cyclohexen-1-yl)-2-(trifluoromethyl)benzonitrile: A Comprehensive Overview

4-(1-Cyclohexen-1-yl)-2-(trifluoromethyl)benzonitrile (CAS No. 1076225-23-4) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, including drug discovery and materials science. This article provides a detailed overview of the compound, highlighting its chemical properties, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties

4-(1-Cyclohexen-1-yl)-2-(trifluoromethyl)benzonitrile is a substituted benzonitrile with a cyclohexene ring and a trifluoromethyl group. The presence of these functional groups imparts distinct chemical properties to the molecule. The cyclohexene ring provides conjugation and stability, while the trifluoromethyl group enhances the compound's lipophilicity and metabolic stability. These features make it an attractive candidate for various chemical and biological applications.

The compound is a white crystalline solid with a molecular weight of 239.25 g/mol. It is soluble in common organic solvents such as dichloromethane, acetone, and ethanol but has limited solubility in water. The melting point of 4-(1-Cyclohexen-1-yl)-2-(trifluoromethyl)benzonitrile is approximately 75°C, and it exhibits good thermal stability under standard laboratory conditions.

Synthesis Methods

The synthesis of 4-(1-Cyclohexen-1-yl)-2-(trifluoromethyl)benzonitrile can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 2-trifluoromethylbenzonitrile with cyclohexene in the presence of a suitable catalyst. This reaction typically proceeds via a nucleophilic addition mechanism, followed by elimination to form the desired product.

Another approach involves the use of transition metal-catalyzed cross-coupling reactions. For instance, palladium-catalyzed coupling reactions between 2-trifluoromethylbenzonitrile and cyclohexene derivatives have been reported to yield high yields of the target compound. These methods are particularly useful for large-scale synthesis due to their efficiency and scalability.

Biological Activities

4-(1-Cyclohexen-1-yl)-2-(trifluoromethyl)benzonitrile has been extensively studied for its biological activities, particularly in the context of drug discovery and development. One of the key areas of interest is its potential as an inhibitor of specific enzymes involved in disease pathways. Recent research has shown that this compound exhibits potent inhibitory activity against certain kinases, which are crucial targets in cancer therapy.

In addition to its enzymatic inhibition properties, 4-(1-Cyclohexen-1-yl)-2-(trifluoromethyl)benzonitrile has also been investigated for its anti-inflammatory effects. Studies have demonstrated that it can effectively reduce inflammation by modulating the expression of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that the compound may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Clinical Applications

The promising biological activities of 4-(1-Cyclohexen-1-yl)-2-(trifluoromethyl)benzonitrile have led to its evaluation in preclinical studies for various therapeutic applications. Preclinical trials have shown that the compound exhibits good pharmacokinetic properties, including favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These characteristics are essential for ensuring that the drug reaches its intended target site in sufficient concentrations to exert its therapeutic effects.

In cancer research, 4-(1-Cyclohexen-1-yl)-2-(trifluoromethyl)benzonitrile has shown promising results in inhibiting tumor growth and metastasis in animal models. The compound's ability to selectively target cancer cells while sparing normal cells makes it an attractive candidate for further development as an anticancer agent.

Recent Research Advancements

The field of research surrounding 4-(1-Cyclohexen-1-yl)-2-(trifluoromethyl)benzonitrile continues to evolve rapidly. Recent studies have focused on optimizing the compound's structure to enhance its potency and selectivity. For example, researchers have explored the introduction of additional functional groups or modifications to the existing structure to improve its binding affinity to target proteins.

In addition to structural optimization, efforts have been made to develop prodrugs of 4-(1-Cyclohexen-1-yl)-2-(trifluoromethyl)benzonitrile. Prodrugs are designed to improve the pharmacokinetic properties of a drug by enhancing its stability or bioavailability before it is metabolized into its active form in the body. This approach has shown promise in overcoming some of the limitations associated with the parent compound.

FUTURE PERSPECTIVES AND CONCLUSIONS

The ongoing research on 4-(1-Cyclohexen-1-yl)-2-(trifluoromethyl)benzonitrile highlights its potential as a valuable tool in both fundamental scientific investigations and practical applications. Its unique chemical structure and diverse biological activities make it an attractive candidate for further exploration in drug discovery and development.

In conclusion, 4-(1-Cyclohexen-1-yl)-2-(trifluoromethyl)benzonitrile (CAS No. 1076225-23-4) represents a promising molecule with significant potential in various fields of chemistry and biology. Continued research efforts will undoubtedly lead to new insights and applications for this versatile compound.